Cas no 10403-80-2 (1,2,4-Oxadiazole,3,5-dimethyl-)

1,2,4-Oxadiazole,3,5-dimethyl- structure
10403-80-2 structure
Product Name:1,2,4-Oxadiazole,3,5-dimethyl-
CAS No:10403-80-2
MF:C4H6N2O
MW:98.1032404899597
CID:118582
PubChem ID:12934018
Update Time:2025-04-18

1,2,4-Oxadiazole,3,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 1,2,4-Oxadiazole,3,5-dimethyl-
    • 3,5-DIMETHYL-1,2,4-OXADIAZOLE
    • 1,2,4-Oxadiazole,3,5-dimethyl
    • 3,5-Dimethyl-1,2,4-oxadiazol
    • 3,5-Dimethyl-oxadiazol
    • DIMETHYL-1,2,4-OXADIAZOLE
    • DTXSID00513347
    • 10403-80-2
    • AKOS006282370
    • 3,5-Dimethyl-1,2,4-oxadiazole, AldrichCPR
    • AB44073
    • HNJOAIYFUCQZAA-UHFFFAOYSA-N
    • Inchi: 1S/C4H6N2O/c1-3-5-4(2)7-6-3/h1-2H3
    • InChI Key: HNJOAIYFUCQZAA-UHFFFAOYSA-N
    • SMILES: O1C(C)=NC(C)=N1

Computed Properties

  • Exact Mass: 98.04800
  • Monoisotopic Mass: 98.048012819g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 66.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 38.9Ų

Experimental Properties

  • PSA: 38.92000
  • LogP: 0.68640

1,2,4-Oxadiazole,3,5-dimethyl- Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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